Cas no 151051-00-2 (3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-)

• Product Name: 3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-
• CAS No: 151051-00-2
• MF: C₁₂H₈ClNO₂S
• MW: 265.715420722961
• CID: 1324242
• Update Time: 2024-08-18

3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[(3-chlorophenyl)thio]-

• Inchi： 1S/C12H8ClNO2S/c13-8-3-1-4-9(7-8)17-11-10(12(15)16)5-2-6-14-11/h1-7H,(H,15,16)
• InChI Key： OTXBFYBFPDRVEE-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC(Cl)=C2)=NC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 264.99654

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 443.6±40.0 °C(Predicted)
• PSA: 50.19
• pka: 2.69±0.36(Predicted)